[(4-Iodo-benzoyl)-methoxycarbonylmethyl-amino]-acetic acid methyl ester

• Molecular Formula: C13H14INO5
• Molecular Weight: 391.16 g/mol
• IUPAC Name: methyl 2-[(4-iodobenzoyl)-(2-methoxy-2-oxoethyl)amino]acetate
• InChI: InChI=1S/C13H14INO5/c1-19-11(16)7-15(8-12(17)20-2)13(18)9-3-5-10(14)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key: KUWHKSGWOFUSGI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN(CC(=O)OC)C(=O)C1=CC=C(C=C1)I

Description

[(4-Iodo-benzoyl)-methoxycarbonylmethyl-amino]-acetic acid methyl ester is a useful research compound. Its molecular formula is C13H14INO5 and its molecular weight is 391.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Iminodiacetic dimethyl ester hydrochloride (624 mg, 3.24 mmol) was suspended in 5 mL of anhydrous DMF under nitrogen, and N-methylmorpholine (360 μL, 3.27 mmol) was added. After 5 minutes, 4-iodobenzoic acid (805 mg, 3.25 mmol) was added, followed by HOBt (450 mg, 3.33 mmol) and EDC (1.0 g, 5.28 mmol). The reaction was stirred overnight at 45° C. The solvent was removed and the residue was dissolved in EtOAc (20 mL) and washed with 0.5 M HCl, sat. NaHCO3 and water. The organic phase was collected, the solvent removed and the mixture purified by column chromatography (silica; hexanes:EtOAc 90:10-65:45), yielding the product as a white solid. MS (ES+): Cal'd. 392.00 (MH+), exp. 391.98 (MH+).